Cas no 866041-99-8 (5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine
• CAS No: 866041-99-8
• MF: C₁₅H₁₂FN₃S₂
• MW: 317.40428352356
• CID: 4662517
• Update Time: 2025-06-09

5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-[[(4-fluorophenyl)methyl]thio]-N-phenyl-

• Inchi： 1S/C15H12FN3S2/c16-12-8-6-11(7-9-12)10-20-15-19-18-14(21-15)17-13-4-2-1-3-5-13/h1-9H,10H2,(H,17,18)
• InChI Key： ZTERGLZUNVXTTE-UHFFFAOYSA-N
• SMILES： S1C(SCC2=CC=C(F)C=C2)=NN=C1NC1=CC=CC=C1

Additional information on 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine

5-{[(4-Fluorophenyl)methyl]sulfanyl}-N-Phenyl-1,3,4-Thiadiazol-2-Amine: A Comprehensive Overview

5-{[(4-Fluorophenyl)methyl]sulfanyl}-N-Phenyl-1,3,4-thiadiazol-2-amine (CAS No. 866041-99-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3,4-thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The core structure of 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine includes a 1,3,4-thiadiazole ring, a phenyl group, and a fluorinated benzene ring. The presence of the sulfanyl (thioether) linkage between the benzene ring and the thiadiazole ring adds to its chemical stability and biological activity. The fluorine atom in the 4-position of the benzene ring further enhances its pharmacological properties by modulating its interactions with biological targets.

Recent studies have highlighted the potential of 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways.

In addition to its antimicrobial properties, 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, a study published in Cancer Research found that this compound effectively inhibited the growth of human breast cancer cells by downregulating the expression of key oncogenes such as Bcl-2 and Mcl-1.

The pharmacokinetic properties of 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. The compound's low toxicity profile and high therapeutic index further enhance its potential as a drug candidate.

In terms of synthetic chemistry, the preparation of 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine involves several well-established synthetic routes. One common approach involves the reaction of 2-aminothiophenol with 4-fluorobenzyl chloride to form the sulfanyl intermediate, followed by cyclization with phenyl isothiocyanate to yield the final product. This synthetic method is highly efficient and scalable, making it suitable for large-scale production.

The structural versatility of 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine also allows for further derivatization to optimize its biological activity and pharmacological properties. For example, modifications at the phenyl group or the thiadiazole ring can lead to compounds with enhanced potency or selectivity against specific targets. This flexibility in chemical modification is crucial for drug discovery and development processes.

In conclusion, 5-{[(4-fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine (CAS No. 866041-99-8) represents a promising lead compound in medicinal chemistry with potential applications in antimicrobial and anticancer therapy. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigation. Ongoing research continues to explore its full therapeutic potential and optimize its use in various medical settings.